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Compound of Interest

2-((2-Carboxyphenyl)amino)-3-
Compound Name:
methoxybenzoic acid

Cat. No.: B564579

For immediate release

This document provides crucial safety and logistical guidance for the proper disposal of 2-((2-
Carboxyphenyl)amino)-3-methoxybenzoic acid (CAS 88377-32-6) in a laboratory setting.
The following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals, while maintaining compliance with environmental regulations.

Due to the absence of a specific Safety Data Sheet (SDS) for 2-((2-Carboxyphenyl)amino)-3-
methoxybenzoic acid, a conservative approach, treating the compound as hazardous
chemical waste, is mandatory. This approach mitigates potential unknown risks and aligns with
the strictest regulatory standards for chemical disposal.

Hazard Assessment and Personal Protective
Equipment (PPE)

While specific toxicity data for this compound is limited, structurally similar chemicals, such as
2-amino-3-methoxybenzoic acid, are known to cause skin and eye irritation.[1][2] Therefore,
appropriate personal protective equipment (PPE) must be worn at all times during handling and
disposal.
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PPE Requirement Specification

Eye Protection Safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).
Body Protection Laboratory coat.

Primary Disposal Pathway: Hazardous Waste
Collection

Under no circumstances should this compound or its containers be disposed of in regular trash
or down the drain.[3][4][5] The universally compliant method for disposal is through your
institution's hazardous waste program.

Step-by-Step Hazardous Waste Disposal Protocol:
» Containerization:

o Collect waste 2-((2-Carboxyphenyl)amino)-3-methoxybenzoic acid and any
contaminated materials (e.g., pipette tips, weighing paper, contaminated gloves) in a
dedicated, leak-proof, and chemically compatible container.[6]

o Ensure the container is in good condition, free from damage, and has a secure, leak-proof
closure.[3]

o Do not overfill the container; it should be no more than % full.[7]
e Labeling:
o Clearly label the hazardous waste container with the words "Hazardous Waste".[5]

o The label must include the full chemical name: "2-((2-Carboxyphenyl)amino)-3-
methoxybenzoic acid" and its CAS number: 88377-32-6. Do not use abbreviations or
chemical formulas.[5]

o Indicate the associated hazards (e.g., Irritant).[5]
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o Note the accumulation start date on the label.[6]

e Segregation and Storage:

o Store the waste container in a designated and properly identified "Satellite Accumulation
Area" (SAA) within the laboratory.[5]

o This area must be under the control of the laboratory personnel.

o Segregate this waste from incompatible materials, such as strong oxidizing agents, strong
acids, and strong bases.[1] Store acids and bases separately.[5]

o Ensure the storage area is well-ventilated.[3]
e Disposal Request:

o Once the container is full or ready for disposal, submit a hazardous waste pickup request
to your institution's Environmental Health and Safety (EHS) department or the designated
waste management provider.[4][7]

o Do not transport hazardous waste outside of the laboratory yourself.[4]

Emergency Procedures for Spills

In the event of a spill, immediately evacuate and isolate the area. Spilled chemical and any
materials used for cleanup must be treated as hazardous waste and disposed of accordingly.[4]
Report the spill to your laboratory supervisor and EHS department.

Decontamination of Empty Containers

Empty containers that held 2-((2-Carboxyphenyl)amino)-3-methoxybenzoic acid must also
be disposed of as hazardous waste unless they are triple-rinsed.[4] The rinsate from this
process must be collected and disposed of as hazardous waste.[4] After triple-rinsing, deface
the chemical label on the empty container before disposing of it as regular trash.[4]

Below is a diagram illustrating the proper disposal workflow for 2-((2-
Carboxyphenyl)amino)-3-methoxybenzoic acid.
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Start: Handling Waste
2-((2-Carboxyphenyl)amino)-3-methoxybenzoic acid

Wear Appropriate PPE Collect Spill Residue
(Goggles, Gloves, Lab Coat) & Cleanup Materials
Treat as

Hazardous Waste

Containerize in a labeled,
leak-proof, compatible container

;

Label Container:
'Hazardous Waste'
Full Chemical Name & CAS
Hazards & Start Date

;

Segregate from
Incompatible Materials

;

Store in Designated
Satellite Accumulation Area (SAA)

;

Submit Waste
Pickup Request to EHS

End: Professional
Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Disposal Workflow for 2-((2-Carboxyphenyl)amino)-3-methoxybenzoic acid.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b564579?utm_src=pdf-body-img
https://www.benchchem.com/product/b564579?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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